Cas no 543910-34-5 ((3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid)
543910-34-5 structure
Product Name:(3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid
CAS No:543910-34-5
MF:C13H21NO3
MW:239.310744047165
CID:1590692
PubChem ID:11817285
Update Time:2024-11-03
(3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (3aR,7aR)-octahydro-4-oxo-1H-Indole-1-carboxylic acid,1,1-dimethylethyl ester
- 1H-Indole-1-carboxylic acid, octahydro-4-oxo-, 1,1-dimethylethyl ester, (3aR,7aR)-
- (3aR,7aR)-tert-butyl 4-oxooctahydro-1H-indole-1-carboxylate
- Tert-butyl (3aR,7aR)-4-oxo-3,3a,5,6,7,7a-hexahydro-2H-indole-1-carboxylate
- C12965
- cis-tert-Butyl 4-oxooctahydro-1H-indole-1-carboxylate
- tert-butyl (3aR,7aR)-4-oxooctahydro-1H-indole-1-carboxylate
- (3aR,7aR)-tert-butyl4-oxooctahydro-1H-indole-1-carboxylate
- CS-M3340
- tert-butyl 4-oxo-octahydroindole-1-carboxylate
- AKOS024464860
- (3aR,7aR)-rel-Octahydro-4-oxo-1H-indole-1-carboxylic acid tert-butyl ester
- SCHEMBL1691937
- 543910-34-5
- 543910-25-4
- DB-309861
- CS-15010
- (3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid
-
- Inchi: 1S/C13H21NO3/c1-13(2,3)17-12(16)14-8-7-9-10(14)5-4-6-11(9)15/h9-10H,4-8H2,1-3H3/t9-,10-/m1/s1
- InChI Key: GRNSGJOKGICXGO-NXEZZACHSA-N
- SMILES: O=C1CCC[C@@H]2[C@H]1CCN2C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 239.15214353g/mol
- Monoisotopic Mass: 239.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.6
(3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I655843-10mg |
(3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid |
543910-34-5 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I655843-50mg |
(3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid |
543910-34-5 | 50mg |
$ 250.00 | 2022-06-04 | ||
| TRC | I655843-100mg |
(3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid |
543910-34-5 | 100mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM350559-100mg |
tert-butyl (3aR,7aR)-4-oxo-3,3a,5,6,7,7a-hexahydro-2H-indole-1-carboxylate |
543910-34-5 | 95%+ | 100mg |
$900 | 2023-02-02 | |
| Chemenu | CM350559-250mg |
tert-butyl (3aR,7aR)-4-oxo-3,3a,5,6,7,7a-hexahydro-2H-indole-1-carboxylate |
543910-34-5 | 95%+ | 250mg |
$1500 | 2023-02-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56940-1g |
(3aR,7aR)-tert-butyl 4-oxooctahydro-1H-indole-1-carboxylate |
543910-34-5 | 98% | 1g |
¥40622.0 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1061287-100mg |
(3aR,7aR)-tert-butyl 4-oxooctahydro-1H-indole-1-carboxylate |
543910-34-5 | 95% | 100mg |
¥7605.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1061287-250mg |
(3aR,7aR)-tert-butyl 4-oxooctahydro-1H-indole-1-carboxylate |
543910-34-5 | 95% | 250mg |
¥14625.00 | 2024-05-09 |
(3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
543910-34-5 ((3aR,7aR)-1,1-Dimethylethyl Ester Octahydro-4-oxo-1H-Indole-1-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk